Cas no 1420894-46-7 (3-(2-Bromoethyl)pyrrolidine)

• Product Name: 3-(2-Bromoethyl)pyrrolidine
• CAS No: 1420894-46-7
• MF: C₆H₁₂BrN
• MW: 178.070180892944
• MDL: MFCD24381657
• CID: 2177789
• PubChem ID: 71650948
• Update Time: 2025-10-29

3-(2-Bromoethyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-Bromoethyl)pyrrolidine
• AM99268

• MDL： MFCD24381657
• Inchi： 1S/C6H12BrN/c7-3-1-6-2-4-8-5-6/h6,8H,1-5H2
• InChI Key： JNGNFOVPXPIRMR-UHFFFAOYSA-N
• SMILES： BrCCC1CNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 65.5
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on 3-(2-Bromoethyl)pyrrolidine

3-(2-Bromoethyl)pyrrolidine: A Comprehensive Overview

3-(2-Bromoethyl)pyrrolidine, also known by its CAS number 1420894-46-7, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is a derivative of pyrrolidine, a five-membered nitrogen-containing ring, with a bromoethyl substituent attached at the 3-position. The structure of this compound is characterized by its unique combination of a cyclic amine and a brominated alkyl chain, which imparts distinctive chemical properties.

The synthesis of 3-(2-Bromoethyl)pyrrolidine involves several steps, including the bromination of an ethyl group followed by its attachment to the pyrrolidine ring. This process requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact. Researchers have also explored the use of microwave-assisted synthesis, which significantly accelerates the reaction process while maintaining product quality.

3-(2-Bromoethyl)pyrrolidine exhibits interesting reactivity due to the presence of both the nitrogen atom in the pyrrolidine ring and the bromine atom in the side chain. The nitrogen atom acts as a nucleophile, making the compound suitable for various substitution reactions. The bromine atom, on the other hand, serves as an excellent leaving group, facilitating elimination reactions under specific conditions. These dual functionalities make this compound versatile in organic synthesis.

In terms of applications, 3-(2-Bromoethyl)pyrrolidine has found utility in drug discovery and development. Its structure allows for easy modification, enabling researchers to design molecules with specific pharmacological properties. For instance, this compound has been used as an intermediate in the synthesis of bioactive agents targeting various diseases, including cancer and neurodegenerative disorders.

Recent studies have highlighted the potential of 3-(2-Bromoethyl)pyrrolidine in materials science. By incorporating this compound into polymer networks, scientists have developed materials with enhanced mechanical properties and thermal stability. These materials are being explored for use in advanced composites and high-performance polymers.

The chemical stability of 3-(2-Bromoethyl)pyrrolidine is another area of interest. Under normal storage conditions, this compound remains stable; however, it can undergo degradation under harsh conditions such as high temperatures or strong acidic environments. Understanding these stability characteristics is crucial for optimizing its storage and transportation logistics.

In conclusion, 3-(2-Bromoethyl)pyrrolidine, with its CAS number 1420894-46-7, is a valuable compound with diverse applications across multiple disciplines. Its unique chemical structure and reactivity make it an essential building block in organic synthesis and materials development. As research continues to uncover new possibilities for this compound, its role in advancing science and technology is expected to grow significantly.